Cas no 1401934-53-9 (4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine)

4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine is a thiazole derivative featuring a dimethoxyphenyl and phenyl substitution pattern, which confers unique electronic and steric properties. This compound is of interest in medicinal chemistry and materials science due to its potential as a building block for biologically active molecules or functional materials. The presence of electron-donating methoxy groups enhances its reactivity in electrophilic substitution reactions, while the thiazole core offers versatility for further functionalization. Its well-defined structure and stability make it suitable for applications in synthetic organic chemistry, particularly in the development of heterocyclic compounds with tailored properties.
4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine structure
1401934-53-9 structure
Product Name:4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine
CAS No:1401934-53-9
MF:C17H16N2O2S
MW:312.386142730713
MDL:MFCD03082841
CID:4594361
PubChem ID:71578935
Update Time:2025-08-04

4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine Chemical and Physical Properties

Names and Identifiers

    • 4-(3,4-dimethoxyphenyl)-5-phenyl-1,3-thiazol-2-amine
    • 4-(3,4-dimethoxyphenyl)-5-phenylthiazol-2-amine
    • 4-(3,4-dimethoxyphenyl)-5-phenylthiazol-2-amine(WXC04280)
    • 181736
    • AKOS037646233
    • BGC93453
    • 4-(3,4-dimethoxyphenyl)-5-phenyl-1,3-thiazol-2-ylamine
    • 4-(3,4-dimethoxyphenyl)-5-phenyl-2,3-dihydro-1,3-thiazol-2-imine
    • 1401934-53-9
    • MFCD03082841
    • SCHEMBL12802790
    • SB83040
    • CS-0446103
    • W12640
    • AS-67520
    • AO-081/40676707
    • 4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine
    • MDL: MFCD03082841
    • Inchi: 1S/C17H16N2O2S/c1-20-13-9-8-12(10-14(13)21-2)15-16(22-17(18)19-15)11-6-4-3-5-7-11/h3-10H,1-2H3,(H2,18,19)
    • InChI Key: ZSFQEPMICSQYIG-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=CC=C2)=C(C2=CC=C(OC)C(OC)=C2)N=C1N

Computed Properties

  • Exact Mass: 312.09324893g/mol
  • Monoisotopic Mass: 312.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 85.6Ų

4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine Pricemore >>

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Additional information on 4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine

Comprehensive Overview of 4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine (CAS No. 1401934-53-9)

4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine (CAS No. 1401934-53-9) is a specialized organic compound belonging to the thiazole derivative family. This compound has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties and potential applications. The presence of dimethoxyphenyl and phenyl groups in its molecular framework contributes to its versatility in drug discovery and development.

In recent years, the demand for thiazole-based compounds has surged, driven by their role in designing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in 4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine due to its potential as a scaffold for bioactive molecules. Its CAS number 1401934-53-9 is frequently searched in academic databases, reflecting its relevance in modern medicinal chemistry.

The compound's synthetic pathway and structure-activity relationship (SAR) have been extensively studied. Its thiazole core is known for stabilizing interactions with biological targets, making it a candidate for drug design. Additionally, the dimethoxy substitution pattern enhances its solubility and bioavailability, addressing a common challenge in small-molecule therapeutics.

From an industrial perspective, 4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds without compromising yield or purity. This aligns with the broader trend of green pharmaceuticals, a topic frequently queried in search engines.

Another hot topic linked to this compound is its potential role in neurodegenerative disease research. Preliminary studies suggest that thiazole derivatives may modulate pathways implicated in conditions like Alzheimer's and Parkinson's diseases. While further validation is needed, this connection has sparked interest among both scientists and the general public.

In summary, 4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine (CAS No. 1401934-53-9) represents a promising area of exploration in medicinal chemistry and material science. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, ensure its continued relevance in scientific discourse.

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